Methyl 2-acetamido-3-nitrobenzoate

• IUPAC Name: methyl 2-acetamido-3-nitrobenzoate
• InChI: InChI=1S/C10H10N2O5/c1-6(13)11-9-7(10(14)17-2)4-3-5-8(9)12(15)16/h3-5H,1-2H3,(H,11,13)
• InChI Key: PHFRWNCHBPVTJN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C=CC=C1[N+](=O)[O-])C(=O)OC
• Molecular Formula: C10H10N2O5
• DSSTOX Substance ID: DTXSID40382014
• Molecular Weight: 238.20 g/mol
• CAS RN: 95067-27-9

Description

Methyl 2-acetamido-3-nitrobenzoate is a chemical compound with the molecular formula C10H10N2O5. Its molecular weight is 238.197 Da.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzene ring substituted with acetamido and nitro groups. The exact 3D structure is not provided in the search results.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 238.197 Da. It has a density of 1.382g/cm3, a boiling point of 451.3ºC at 760mmHg, and a melting point of 121-122ºC.

Scientific Research Applications

• Solute Descriptors and Solubility Prediction : Studies on similar compounds like 2-methyl-3-nitrobenzoic acid provide insights into their solubility in various organic solvents. This knowledge is critical for predicting the solubility of similar compounds in additional solvents, which is essential for various applications in pharmaceutical and chemical industries (Hart et al., 2017).

• Metabolism Studies : Research on metabolites of compounds like 1-methyl-5-nitro-2-(2'-pyrimidyl)imidazole, which shares structural similarities, helps understand the metabolic pathways and potential biological applications or effects of similar compounds (Baker et al., 1974).

• Synthesis and Hydrolysis Studies : Investigations into the synthesis and hydrolysis of related compounds, such as methyl 2-amino-2-deoxy-d-glucofuranosides and their N-acetyl derivatives, offer valuable information for chemical synthesis processes, which can be applied in creating derivatives of Methyl 2-acetamido-3-nitrobenzoate for specific applications (Morgan & Neuberger, 1977).

• Thermodynamic Modeling and Solubility : Studies on the solubility and thermodynamic properties of structurally similar compounds, like 3-methyl-2-nitrobenzoic acid, in various solvents provide essential data for process optimization in the manufacturing and purification of chemical products (He et al., 2018).

• Anticancer Drug Synthesis : Research on the synthesis of anticancer drugs like lenalidomide, using precursors such as 2-halomethyl-3-nitrobenzoate, demonstrates the potential of this compound in pharmaceutical synthesis (Yin, 2013).

• Impurity Detection in Pharmaceuticals : The development of methods for detecting and quantifying impurities in pharmaceuticals, including compounds structurally similar to this compound, highlights its importance in ensuring the safety and purity of pharmaceutical products (Gaddam et al., 2020).

Mechanism of Action

Mode of Action

It is hypothesized that the compound may interact with its targets through a series of chemical reactions, potentially involving nitration, acetylation, and esterification . .

Biochemical Pathways

The specific biochemical pathways affected by Methyl 2-acetamido-3-nitrobenzoate are currently unknown . Given the compound’s potential interactions mentioned above, it may be involved in pathways related to nitration, acetylation, and esterification . The downstream effects of these pathways could be diverse, depending on the specific targets and cellular context.

Action Environment

The action, efficacy, and stability of this compound could be influenced by various environmental factors . These may include the pH of the environment, the presence of other molecules, temperature, and more.

Biochemical Analysis

Biochemical Properties

Methyl 2-acetamido-3-nitrobenzoate plays a significant role in biochemical reactions, particularly in the context of enzyme interactions. It has been observed to interact with enzymes such as esterases and amidases, which catalyze the hydrolysis of ester and amide bonds, respectively. These interactions are crucial for the compound’s metabolism and its subsequent effects on cellular functions. Additionally, this compound can interact with proteins involved in signal transduction pathways, potentially influencing cellular responses to external stimuli .

Cellular Effects

The effects of this compound on various cell types and cellular processes are diverse. It has been shown to influence cell signaling pathways, particularly those involving protein kinases and phosphatases. These interactions can lead to changes in gene expression and alterations in cellular metabolism. For example, this compound can modulate the activity of transcription factors, thereby affecting the expression of genes involved in cell growth and differentiation . Furthermore, this compound has been reported to impact cellular energy metabolism by influencing the activity of key metabolic enzymes .

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It can act as an inhibitor or activator of enzymes, depending on the context of the interaction. For instance, it has been found to inhibit certain esterases by binding to their active sites, thereby preventing substrate hydrolysis . Additionally, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins, leading to changes in the transcriptional activity of target genes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability and degradation. Studies have shown that this compound is relatively stable under standard laboratory conditions, with minimal degradation observed over extended periods . Its long-term effects on cellular function can vary depending on the duration of exposure and the specific cellular context. In vitro and in vivo studies have demonstrated that prolonged exposure to this compound can lead to cumulative changes in cellular metabolism and gene expression .

Dosage Effects in Animal Models

The effects of this compound in animal models are dose-dependent. At low doses, the compound may exert beneficial effects by modulating enzyme activity and gene expression without causing significant toxicity . At higher doses, this compound can induce toxic effects, including cellular damage and disruption of metabolic processes. Threshold effects have been observed, where the compound’s impact on cellular function becomes pronounced beyond a certain dosage .

Metabolic Pathways

This compound is involved in several metabolic pathways, primarily those related to its hydrolysis and subsequent metabolism. Enzymes such as esterases and amidases play a crucial role in the initial breakdown of the compound, leading to the formation of intermediate metabolites. These metabolites can further participate in various biochemical reactions, influencing metabolic flux and the levels of specific metabolites within the cell.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with specific transporters and binding proteins. These interactions facilitate the compound’s localization to specific cellular compartments, where it can exert its biochemical effects . The distribution of this compound within tissues can also be influenced by factors such as tissue permeability and the presence of binding sites.

Subcellular Localization

The subcellular localization of this compound is determined by targeting signals and post-translational modifications that direct it to specific compartments or organelles. For example, the compound may be localized to the cytoplasm, nucleus, or mitochondria, depending on the presence of specific targeting sequences . This localization can influence the compound’s activity and function, as it interacts with different biomolecules within these compartments.

Synthesis routes and methods

Procedure details

A solution of methyl anthranilate (21.0 mL, 162 mmol) in acetic anhydride (170 mL) was stirred at room temperature for 1 hr. To the reaction mixture was added dropwise a mixture of acetic anhydride (35 mL), acetic acid (30 mL) and 60% nitric acid (50 ml, 162 mmol) at 10-15° C. over 2 hr. The reaction mixture was stirred at 10-15° C. for 2.5 hr, and poured into ice-cold water. The resulting solid was collected by filtration, washed with water, and after recrystallization (chloroform/methanol), the crystals were collected by filtration. The filtrate was extracted with methylene chloride, and dried over anhydrous sodium sulfate, and the solvent was evaporated under reduced pressure. The residue was crystallized from ether to give the title compound (20.0 g, yield 52%).